Cas no 861207-92-3 ((2Z)-3-(3-chloro-4-methoxyphenyl)-2-(4-methylphenyl)prop-2-enenitrile)

• Product Name: (2Z)-3-(3-chloro-4-methoxyphenyl)-2-(4-methylphenyl)prop-2-enenitrile
• CAS No: 861207-92-3
• CID: 4661593
• Update Time: 2025-10-29

(2Z)-3-(3-chloro-4-methoxyphenyl)-2-(4-methylphenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(3-chloro-4-methoxyphenyl)-2-(4-methylphenyl)prop-2-enenitrile

Additional information on (2Z)-3-(3-chloro-4-methoxyphenyl)-2-(4-methylphenyl)prop-2-enenitrile

Comprehensive Overview of (2Z)-3-(3-chloro-4-methoxyphenyl)-2-(4-methylphenyl)prop-2-enenitrile (CAS No. 861207-92-3)

The compound (2Z)-3-(3-chloro-4-methoxyphenyl)-2-(4-methylphenyl)prop-2-enenitrile, with the CAS number 861207-92-3, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This nitrile derivative features a unique Z-configuration around the double bond, which is critical for its biological and chemical properties. Researchers are increasingly interested in this compound due to its potential applications in pharmaceutical intermediates and functional materials.

One of the key structural features of 861207-92-3 is the presence of a 3-chloro-4-methoxyphenyl group and a 4-methylphenyl group, which contribute to its electronic and steric properties. These moieties make the compound a valuable candidate for studying structure-activity relationships (SAR) in drug discovery. The prop-2-enenitrile backbone further enhances its reactivity, enabling it to participate in various cross-coupling reactions and cyclization processes.

In recent years, the demand for custom synthesis of compounds like (2Z)-3-(3-chloro-4-methoxyphenyl)-2-(4-methylphenyl)prop-2-enenitrile has surged, driven by the growing need for high-purity intermediates in API (Active Pharmaceutical Ingredient) development. This compound is often explored for its potential role in kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted therapy and precision medicine.

From a synthetic chemistry perspective, CAS 861207-92-3 is typically prepared via Wittig reactions or Knoevenagel condensations, with careful control of stereochemistry to ensure the Z-isomer predominates. The compound's chloro and methoxy substituents offer handles for further functionalization, making it a versatile building block in organic synthesis. Its UV absorption properties also make it suitable for applications in photochemical studies.

Environmental and green chemistry considerations are increasingly important in the production of such compounds. Researchers are investigating solvent-free or catalytic methods to synthesize 861207-92-3 with minimal waste. This aligns with the broader industry shift toward sustainable chemical processes, a topic frequently searched by professionals in chemical manufacturing and academic research.

Analytical characterization of (2Z)-3-(3-chloro-4-methoxyphenyl)-2-(4-methylphenyl)prop-2-enenitrile involves techniques like NMR spectroscopy, HPLC, and mass spectrometry to confirm its purity and configuration. The compound's stability under various conditions is a subject of ongoing study, particularly for its potential use in formulation development. These aspects are critical for ensuring batch-to-batch consistency in industrial applications.

In summary, CAS No. 861207-92-3 represents a fascinating case study in the intersection of structural design, synthetic methodology, and application potential. Its relevance to contemporary research areas such as drug discovery and material science ensures continued interest from both academia and industry. As synthetic techniques evolve, this compound may unlock new possibilities in molecular engineering and functional material design.